Cas no 57495-45-1 (chloroethene; propane-1,2-diol; prop-2-enoic acid)

• Product Name: chloroethene; propane-1,2-diol; prop-2-enoic acid
• CAS No: 57495-45-1
• MF: C₈H₁₅ClO₄
• MW: 210.655302286148
• CID: 376076
• PubChem ID: 6453502
• Update Time: 2025-04-19

chloroethene; propane-1,2-diol; prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• chloroethene
• chloroethene,propane-1,2-diol,prop-2-enoic acid
• prop-2-enoic acid
• propane-1,2-diol
• 2-propenoic acid, monoester with 1,2-propanediol,polymer with chloroethene
• 57495-45-1
• 2-Propenoic acid,monoester with 1,2-propanediol,polymer with chloroethene
• chloroethene; propane-1,2-diol; prop-2-enoic acid

• Inchi： 1S/C3H8O2.C3H4O2.C2H3Cl/c1-3(5)2-4;1-2-3(4)5;1-2-3/h3-5H,2H2,1H3;2H,1H2,(H,4,5);2H,1H2
• InChI Key： PDRKSFGZAKDAAB-UHFFFAOYSA-N
• SMILES： ClC=C.OC(C)CO.OC(C=C)=O

Computed Properties

• Exact Mass: 210.065887
• Monoisotopic Mass: 210.065887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 87
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Boiling Point: 184.8°Cat760mmHg
• Flash Point: 107.2°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acids